Cas no 1806782-99-9 (3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid)

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid is a fluorinated pyridine derivative with a reactive bromomethyl group, making it a versatile intermediate in organic synthesis. The presence of difluoromethyl and trifluoromethoxy substituents enhances its utility in medicinal chemistry, particularly in the development of bioactive compounds. The carboxylic acid moiety allows for further functionalization, while the bromomethyl group facilitates nucleophilic substitution reactions. This compound is particularly valuable in the synthesis of agrochemicals and pharmaceuticals due to its unique combination of fluorine-containing groups, which can improve metabolic stability and binding affinity. Its structural features make it a promising building block for designing novel heterocyclic frameworks.

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid structure

1806782-99-9 structure

Product Name:3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid

CAS No:1806782-99-9

MF:C₉H₅BrF₅NO₃

MW:350.036919355392

CID:4843935

Update Time:2025-05-23

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid
- Inchi： 1S/C9H5BrF5NO3/c10-1-3-5(6(11)12)4(8(17)18)2-16-7(3)19-9(13,14)15/h2,6H,1H2,(H,17,18)
- InChI Key： XVNNXHPYPODLGZ-UHFFFAOYSA-N
- SMILES： BrCC1C(=NC=C(C(=O)O)C=1C(F)F)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 328
XLogP3: 3.1
Topological Polar Surface Area: 59.4

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029081318-1g	3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid	1806782-99-9	97%	1g	$1,534.70	2022-03-31

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid Related Literature

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Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid

Comprehensive Overview of 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806782-99-9)

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806782-99-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl, difluoromethyl, and trifluoromethoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in the development of novel small-molecule inhibitors and bioactive agents.

The structural complexity of 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid makes it a valuable intermediate in medicinal chemistry. Its fluorinated groups enhance metabolic stability and bioavailability, which are critical factors in drug design. Recent studies highlight its utility in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for precision therapeutics. The compound's CAS No. 1806782-99-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the context of agrochemical innovation, 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid has shown promise as a building block for crop protection agents. The trifluoromethoxy group is particularly noteworthy for its ability to improve the lipophilicity and environmental persistence of agrochemicals. This aligns with the industry's focus on sustainable and efficient solutions to address global food security challenges.

The synthesis of CAS No. 1806782-99-9 involves multi-step reactions, often requiring regioselective bromination and fluorination techniques. Advanced methodologies, such as microwave-assisted synthesis and flow chemistry, have been explored to optimize yield and purity. These innovations cater to the pharmaceutical industry's need for scalable and cost-effective production processes.

From an SEO perspective, queries related to "pyridine carboxylic acid derivatives", "fluorinated heterocycles", and "bromomethyl compounds in drug discovery" are trending in scientific search engines. The compound's CAS number is often used as a precise identifier in patent literature and regulatory documents, underscoring its commercial and legal significance.

Environmental and safety considerations are also paramount when handling 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP).

In summary, 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806782-99-9) represents a pivotal chemical entity in modern science. Its multifaceted applications in drug development and agrochemical research, combined with its structural uniqueness, make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a critical role in advancing molecular innovation.